Cas no 2228565-82-8 (4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine)

• Product Name: 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine
• CAS No: 2228565-82-8
• MF: C₉H₁₂ClFN₂
• MW: 202.656384468079
• CID: 6601680
• PubChem ID: 165634631
• Update Time: 2025-06-09

4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine
• 2228565-82-8
• EN300-1977338

• Inchi： 1S/C9H12ClFN2/c1-6(12)2-3-7-4-8(10)5-13-9(7)11/h4-6H,2-3,12H2,1H3
• InChI Key： DFRXBQUFYIHPIK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CCC(C)N)F

Computed Properties

• Exact Mass: 202.0673042g/mol
• Monoisotopic Mass: 202.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine

Chemical Profile of 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine (CAS No. 2228565-82-8)

The compound 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine, identified by the CAS number 2228565-82-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and fluoro substituents on the pyridine ring, coupled with an amine functional group at the butyl chain, endows it with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry, driven by their diverse biological activities and synthetic flexibility. The pyridine core in 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine is particularly noteworthy, as pyridine derivatives have been extensively studied for their role in modulating various biological pathways. The chloro and fluoro groups introduce electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule towards biological targets. This structural motif has been strategically employed in the design of inhibitors targeting enzymes involved in metabolic pathways, such as kinases and phosphodiesterases.

One of the most compelling aspects of 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine is its potential as a scaffold for drug development. The amine group at the butyl chain provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility has been exploited in the synthesis of novel analogs that exhibit enhanced pharmacokinetic profiles and reduced toxicity. Recent studies have demonstrated that derivatives of this compound can interact with biological targets in a manner that warrants further investigation into their therapeutic potential.

The synthesis of 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and fluoro substituents necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for medicinal chemists to explore its full potential.

From a computational chemistry perspective, the molecular structure of 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine has been extensively modeled to predict its interactions with biological targets. These studies have provided valuable insights into how the molecule binds to proteins and enzymes, offering a rational basis for designing more potent and selective inhibitors. The use of molecular docking simulations has been particularly useful in identifying key interactions between this compound and its intended targets, guiding the optimization process towards higher efficacy.

The biological activity of 4-(5-chloro-2-fluoropyridin-3-yl)butan-2-amine has been evaluated in various in vitro assays, revealing promising results in terms of target specificity and potency. Initial studies have shown that this compound exhibits inhibitory activity against certain kinases, which are known to be involved in cancer progression and inflammatory diseases. The ability to modulate these kinases could lead to the development of novel therapeutic agents that address unmet medical needs.

Furthermore, the structural features of 4-(5-chloro-2-fluoropyridin-3-yb)utb-anb--amincb-e make it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological disorders. Pyridine derivatives have shown promise as modulators of neurotransmitter systems, and this compound's unique chemical profile suggests it may have similar effects. Preclinical studies are currently underway to assess its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease.

The impact of 4-(5-chloro-bb--fluorb-pyb-idin-b33-byylb-butb-anbb--amincb-e (CAS No. 2228565-b82-b8) on pharmaceutical research extends beyond its immediate applications. Its synthesis provides valuable insights into developing new methodologies for constructing complex heterocyclic frameworks, which are essential components of many modern drugs. By understanding how this compound is synthesized and optimized, researchers can apply these principles to other molecules with similar structural motifs.

In conclusion,4-(5-chlorobb--fluorb-pyb-idin-b33-byylb-butb-anbb--amincb-e (CAS No.b2228565-b82-b8) stands out as a significant contribution to the field of pharmaceutical chemistry. Its unique structure,biological activity,and synthetic accessibility make it a valuable tool for drug discovery efforts aimed at treating various diseases. As research continues,this compound is likely to play an increasingly important role in developing next-generation therapeutics that address critical unmet medical needs.